N-(2-methoxyethyl)thieno[2,3-b]quinoline-2-carboxamide

• IUPAC Name: N-(2-methoxyethyl)thieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C15H14N2O2S/c1-19-7-6-16-14(18)13-9-11-8-10-4-2-3-5-12(10)17-15(11)20-13/h2-5,8-9H,6-7H2,1H3,(H,16,18)
• InChI Key: DVMJBPQOQSVNOB-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC2=CC3=CC=CC=C3N=C2S1
• Molecular Formula: C15H14N2O2S
• Molecular Weight: 286.4 g/mol

Description

Synthesis Analysis

The synthesis of thienoquinoline carboxamide-chalcone derivatives, which includes “N-(2-methoxyethyl)thieno[2,3-b]quinoline-2-carboxamide”, involves the cyclization of acylated chalcones and 2-mercaptoquinoline-3-carbaldehyde in DMF with K2CO3.

Molecular Structure Analysis

The molecular formula of “N-(2-methoxyethyl)thieno[2,3-b]quinoline-2-carboxamide” is C15H14N2O2S. The molecular weight is 286.35.

Scientific Research Applications

Synthesis and Biological Activity

The synthesis of thieno[2,3-b]quinoline derivatives has been a subject of interest due to their diverse biological activities. For example, Joyce Hung et al. (2014) synthesized forty-seven thieno[2,3-b]pyridines-2-carboxamides and related derivatives, finding compounds with potent antiproliferative activity against various cell lines, including melanoma and breast cancer cell lines. The study highlights the potential of these compounds in cancer research and therapy Hung et al., 2014.

Another study by S. Shishkina et al. (2018) on polymorphic modifications of a similar quinoline derivative with diuretic properties underscores the significance of crystal structure analysis in developing new pharmaceuticals Shishkina et al., 2018.

Chemical Synthesis Techniques

The advancements in synthetic methodologies for constructing quinoline derivatives have been notable. For instance, an efficient microwave-assisted synthesis of thieno[2,3-b]quinolines under solvent-free conditions reported by B. P. Nandeshwarappa et al. (2005) demonstrates a novel approach to generating these compounds, which could be foundational for further medicinal chemistry explorations Nandeshwarappa et al., 2005.

Antimicrobial and Antitubercular Activity

Research into the antimicrobial and antitubercular activities of thieno[2,3-b]quinoline derivatives has shown promising results. M. Raghavendra et al. (2006) synthesized thieno[2,3-b]quinoline-2-carboxylic acids and alkyl esters, demonstrating their antibacterial activity and highlighting the potential of these compounds in addressing infectious diseases Raghavendra et al., 2006.